5-{1-[3-(trifluoromethyl)phenoxy]ethyl}-1H-pyrazole

• IUPAC Name: 5-[1-[3-(trifluoromethyl)phenoxy]ethyl]-1H-pyrazole
• InChI: InChI=1S/C12H11F3N2O/c1-8(11-5-6-16-17-11)18-10-4-2-3-9(7-10)12(13,14)15/h2-8H,1H3,(H,16,17)
• InChI Key: MRUBNWVKDLEZHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NN1)OC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H11F3N2O
• Molecular Weight: 256.22 g/mol

Description

5-{1-[3-(trifluoromethyl)phenoxy]ethyl}-1H-pyrazole is a chemical compound with the molecular formula C12H11F3N2O. It is a heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms and three carbon © atoms. The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For instance, 3-(Trifluoromethyl)pyrazoles undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles.

Molecular Structure Analysis

The molecular structure of 5-{1-[3-(trifluoromethyl)phenoxy]ethyl}-1H-pyrazole has been verified using FT-IR, 1H NMR, 13C NMR spectroscopic methods and elemental analysis. Theoretical characterization, spectroscopic and electronic properties of the compound have been determined using DFT calculations employing B3LYP method with 6-311+G(d,p) basis set.

Scientific Research Applications

Synthetic Methodology: Scalable Synthesis

• Recent Advances :
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Emerging Strategies: Silver-Mediated Cycloaddition

• Innovative Approach :
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Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. Read moreYi, W., Li, Y., & Wang, J. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. In Heterocycles. Read more

Safety and Hazards

The safety data sheet for a similar compound, 1-Methyl-3-trifluoromethyl-1H-pyrazol-5-ol, suggests that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment and ensuring adequate ventilation is advised.

Mechanism of Action

Target of Action

Pyrazole derivatives are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels .

Mode of Action

The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of compounds, potentially improving their interaction with biological targets .

Biochemical Pathways

Pyrazole derivatives have been reported to influence various biochemical pathways, depending on their specific structure and the biological targets they interact with .

Pharmacokinetics

The presence of the trifluoromethyl group can potentially enhance the metabolic stability and lipophilicity of the compound, which may influence its pharmacokinetic properties .

Result of Action

Pyrazole derivatives are known to exhibit a wide range of biological activities, which can result in various molecular and cellular effects depending on their specific structure and the biological targets they interact with .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 5-{1-[3-(trifluoromethyl)phenoxy]ethyl}-1H-pyrazole. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interaction with biological targets .